Cas no 102367-71-5 (1,3,4-Thiadiazol-2-amine,5-(2-methylphenyl)-, hydrochloride (1:1))

1,3,4-Thiadiazol-2-amine,5-(2-methylphenyl)-, hydrochloride (1:1) structure
102367-71-5 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-(2-methylphenyl)-, hydrochloride (1:1)
CAS No:102367-71-5
MF:C9H10ClN3S
MW:227.713798999786
CID:180415
PubChem ID:11971460
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,5-(2-methylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-(2-methylphenyl)-, hydrochloride (1:1)
    • 5-(2-methylphenyl)-1,3,4-thiadiazol-2-amine,hydrochloride
    • 1,3,4-Thiadiazole, 2-amino-5-(o-tolyl)-, hydrochloride
    • 2-Amino-5-(o-tolyl)-1,3,4-thiadiazole hydrochloride
    • 2-Amino-5-o-tolil-1,3,4-tiadiazolo cloridrato
    • 2-Amino-5-o-tolil-1,3,4-tiadiazolo cloridrato [Italian]
    • AGN-PC-00IZZS
    • hydrochloride
    • L 1499
    • LS-150259
    • DTXSID00144973
    • 102367-71-5
    • Inchi: 1S/C9H9N3S.ClH/c1-6-4-2-3-5-7(6)8-11-12-9(10)13-8;/h2-5H,1H3,(H2,10,12);1H
    • InChI Key: OXBXUJABCFGVGU-UHFFFAOYSA-N
    • SMILES: Cl.S1C(N)=NN=C1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 227.0286
  • Monoisotopic Mass: 227.028396
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80

Experimental Properties

  • Boiling Point: 372.5°Cat760mmHg
  • Flash Point: 179.1°C
  • PSA: 51.8
  • LogP: 3.47890
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